Cas no 1313364-44-1 ((4-(Methylamino)-3-nitrophenyl)boronic acid)

(4-(Methylamino)-3-nitrophenyl)boronic acid is a boronic acid derivative featuring both methylamino and nitro functional groups on the phenyl ring. This compound is valuable in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile boronic acid coupling partner. The electron-withdrawing nitro group and electron-donating methylamino substituent influence its reactivity, enabling selective transformations. Its stability under standard conditions and compatibility with various catalytic systems make it a practical choice for constructing complex aromatic frameworks. The compound is also of interest in medicinal chemistry for the development of bioactive molecules. Proper handling under inert conditions is recommended to preserve its integrity.

(4-(Methylamino)-3-nitrophenyl)boronic acid structure

1313364-44-1 structure

Product Name:(4-(Methylamino)-3-nitrophenyl)boronic acid

CAS No:1313364-44-1

MF:C₇H₉BN₂O₄

MW:195.968361616135

CID:5520161

PubChem ID:130053667

Update Time:2025-06-07

(4-(Methylamino)-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-[4-(methylamino)-3-nitrophenyl]-
- (4-(Methylamino)-3-nitrophenyl)boronic acid
- 4-(methylamino)-3-nitrophenylboronic acid
- G66253
- 1313364-44-1
- Inchi： 1S/C7H9BN2O4/c1-9-6-3-2-5(8(11)12)4-7(6)10(13)14/h2-4,9,11-12H,1H3
- InChI Key： WALSPGACNYWUKC-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(NC)C([N+]([O-])=O)=C1)(O)O

Computed Properties

Exact Mass: 196.0655369g/mol
Monoisotopic Mass: 196.0655369g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.3Å²

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1PlusChem	1P027RQP-250mg	(4-(Methylamino)-3-nitrophenyl)boronic acid	1313364-44-1	95%	250mg	$67.00	2023-12-22
1PlusChem	1P027RQP-1g	(4-(Methylamino)-3-nitrophenyl)boronic acid	1313364-44-1	95%	1g	$176.00	2023-12-22
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1876457-250mg	(4-(Methylamino)-3-nitrophenyl)boronic acid	1313364-44-1	98%	250mg	￥812.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1876457-1g	(4-(Methylamino)-3-nitrophenyl)boronic acid	1313364-44-1	98%	1g	￥1950.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1876457-5g	(4-(Methylamino)-3-nitrophenyl)boronic acid	1313364-44-1	98%	5g	￥7963.00	2024-08-09